(S)-2-Phenylpyrrolidine

• IUPAC Name: (2S)-2-phenylpyrrolidine
• InChI: InChI=1S/C10H13N/c1-2-5-9(6-3-1)10-7-4-8-11-10/h1-3,5-6,10-11H,4,7-8H2/t10-/m0/s1
• InChI Key: JUTDHSGANMHVIC-JTQLQIEISA-N
• Canonical SMILES: C1CC(NC1)C2=CC=CC=C2
• Isomeric SMILES: C1C[C@H](NC1)C2=CC=CC=C2
• Molecular Formula: C10H13N
• DSSTOX Substance ID: DTXSID00364078
• Molecular Weight: 147.22 g/mol
• CAS RN: 59347-91-0

Description

(S)-2-Phenylpyrrolidine is a chiral compound that has been studied for its potential applications in organic synthesis and medicinal chemistry. The interest in this compound arises from its structural characteristics, which allow it to act as a ligand in catalytic reactions and as a building block for more complex molecules.

Synthesis Analysis

The synthesis of (S)-2-Phenylpyrrolidine has been explored through various methods. One approach involves the reductive amination of 4-phenyl-4-oxobutanal with (S)-valine methyl ester, leading to the formation of (S)-2-Phenylpyrrolidine with a decent diastereomeric excess (88% d.e.) . Another method includes the double reduction of cyclic sulfonamide precursors, which are prepared via a stereoselective intramolecular Heck reaction followed by reduction of the alkene . These methods highlight the versatility of synthetic routes available for the preparation of (S)-2-Phenylpyrrolidine.

Molecular Structure Analysis

The molecular structure of (S)-2-Phenylpyrrolidine is characterized by the presence of a phenyl group attached to a pyrrolidine ring. This structural motif is significant as it imparts the molecule with a degree of rigidity, which can be advantageous in its role as a ligand in catalytic reactions, providing superb enantiocontrol in copper(II)-catalyzed Henry reactions .

Chemical Reactions Analysis

(S)-2-Phenylpyrrolidine can participate in various chemical reactions due to its amine functionality. For instance, it has been used as a chiral diamine ligand in copper(II)-catalyzed Henry reactions, where it demonstrated excellent yields and enantioselectivity with a range of aldehydes . Additionally, the compound's reactivity has been explored in the context of ring transformation reactions, where kinetics and mechanisms were studied, revealing insights into the effects of substitution on the reaction course .

Physical and Chemical Properties Analysis

While the specific physical and chemical properties of (S)-2-Phenylpyrrolidine are not detailed in the provided papers, the general properties of such compounds can be inferred. As a chiral amine, (S)-2-Phenylpyrrolidine is likely to have basic properties and the ability to form salts with acids. Its solubility in organic solvents and water would depend on the specific substituents and the overall molecular structure. The phenyl group may contribute to the compound's hydrophobic character, affecting its solubility and boiling point.

Scientific Research Applications

Synthesis of Related Compounds

The synthesis of (S)-2-Phenylpyrrolidine derivatives, such as (4S-Phenylpyrrolidin-2R-yl)methanol and 2S-methyl-4S-phenylpyrrolidine, has been achieved through the double reduction of cyclic sulfonamide precursors. These precursors are prepared using stereoselective intramolecular Heck reactions and subsequent reductions, showcasing an efficient method for constructing molecules where the aryl sulfonyl moiety acts as both an N-protecting group and an aryl donor (Evans, 2007).

Drug Development

(S)-2-Phenylpyrrolidine has been utilized in the development of inhibitors for medical applications. For instance, N-phenylpyrrolidine-based inhibitors of HCV NS5A were developed with improved potency and pharmacokinetics, leading to compounds like ABT-267, which showed promising results against various genotypes of the Hepatitis C virus (DeGoey et al., 2014).

Catalytic and Arylation Studies

Selective and catalytic arylation of N-phenylpyrrolidine has been achieved, highlighting a method for the direct and selective arylation of sp3 C-H bonds without a directing group. This advancement in arylation techniques demonstrates the compound's role in facilitating new transformations in organic chemistry (Sezen & Sames, 2005).

Enantioselective Synthesis

Enantioselective synthesis of 2-substituted 2-phenylpyrrolidines, an important class of pharmaceutically relevant compounds, has been developed. This involves lithiation-substitution of enantioenriched N-Boc-2-phenylpyrrolidine, indicating the compound's significance in creating pharmaceuticals with specific stereochemical configurations (Sheikh et al., 2012).

Chiral Synthesis

Chiral N-α-methylbenzyl-2-phenylpyrrolidine has been prepared by reaction with specific bromobutane or through condensation and reduction processes, demonstrating the compound's versatility in synthesizing chiral structures important in medicinal chemistry (Reddy & Periasamy, 1995).

Antimicrobial Activity Studies

Studies on the antimicrobial activity of 1-phenylpyrrolidine-2, 5-diones and related compounds have been conducted, revealing that certain substitutions on the benzene moiety are crucial for high antifungal activity against specific pathogens, indicating its potential in developing antifungal agents (Fujinami et al., 1971).

Q & A

Q1: What is significant about the synthesis method described in the research papers?

A1: The research describes a stereoselective synthesis of (S)-2-Phenylpyrrolidine using (S)-valine methyl ester as a chiral auxiliary. [, ] This means that the reaction preferentially produces the (S)-enantiomer of the product, which can be important for biological applications where one enantiomer may have higher activity or specificity than the other.

Q2: What are the potential applications of synthesizing enantiomerically pure (S)-2-Phenylpyrrolidine?

A2: While the papers primarily focus on the synthesis method, the production of enantiomerically pure (S)-2-Phenylpyrrolidine can be valuable for several reasons:

• Building block for more complex molecules: (S)-2-Phenylpyrrolidine can serve as a chiral building block for the synthesis of more complex pharmaceutical compounds and other biologically active molecules. [, ]